3-[(2-chlorophenoxy)methyl]pyridine

• IUPAC Name: 3-[(2-chlorophenoxy)methyl]pyridine
• InChI: InChI=1S/C12H10ClNO/c13-11-5-1-2-6-12(11)15-9-10-4-3-7-14-8-10/h1-8H,9H2
• InChI Key: LSWGODVPFCAGMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC2=CN=CC=C2)Cl
• Molecular Formula: C12H10ClNO
• Molecular Weight: 219.66 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “3-[(2-chlorophenoxy)methyl]pyridine” are not available, related compounds such as pyridines can be synthesized through various methods. For instance, one method involves the addition of Grignard reagents to pyridine N-oxides in THF at room temperature.

Scientific Research Applications

3-[(2-chlorophenoxy)methyl]pyridine has been widely used in scientific research due to its unique chemical structure. It has been used as a building block for the synthesis of various compounds, such as pharmaceuticals, agricultural chemicals, and dyes. Additionally, it has been used in the synthesis of organic light-emitting diodes, as a catalyst for the synthesis of polymers, and as a reagent in chemical reactions.

Mechanism of Action

The mechanism of action of 3-[(2-chlorophenoxy)methyl]pyridine is not fully understood. However, it is believed that the compound acts as a proton acceptor, which can facilitate the transfer of protons from one molecule to another. Additionally, it is believed to act as a Lewis base, which can bind to electron-rich species and facilitate the formation of chemical bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been suggested that the compound may have an inhibitory effect on the activity of certain enzymes, such as cytochrome P450. Additionally, it has been suggested that the compound may have an effect on the metabolism of certain drugs, such as warfarin and phenytoin.

Advantages and Limitations for Lab Experiments

The use of 3-[(2-chlorophenoxy)methyl]pyridine in laboratory experiments has several advantages. The compound is relatively inexpensive and easy to synthesize, and it is stable in the presence of acids and bases. Additionally, it has a relatively low toxicity, making it safe to use in laboratory experiments. However, the compound is not soluble in water, and it is not suitable for use in biological systems.

Future Directions

The future of 3-[(2-chlorophenoxy)methyl]pyridine is promising, as the compound has a wide range of potential applications in scientific research. It could be used as a building block for the synthesis of new compounds, or as a reagent in chemical reactions. Additionally, it could be used to study the biochemical and physiological effects of the compound, or to develop new drugs or agricultural chemicals. Finally, it could be used to develop new organic light-emitting diodes or catalysts for the synthesis of polymers.

Synthesis Methods

3-[(2-chlorophenoxy)methyl]pyridine can be synthesized in a two-step process. In the first step, 2-chlorophenol is reacted with sodium hydroxide to form 2-chlorophenoxide. The second step involves the reaction of 2-chlorophenoxide with pyridine in the presence of an acid catalyst, such as sulfuric acid, to form this compound. This method is relatively simple and inexpensive, and can be used to synthesize large quantities of the compound.